Cas no 2361876-99-3 (7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid
• CAS No: 2361876-99-3
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 5924268
• PubChem ID: 145867636
• Update Time: 2025-06-08

7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,7-dioxo-5H,6H,8H-7lambda6-thiopyrano[3,4-b]pyridine-3-carboxylic acid
• 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid
• EN300-7435063
• 2361876-99-3
• Z3681699779

• Inchi： 1S/C9H9NO4S/c11-9(12)7-3-6-1-2-15(13,14)5-8(6)10-4-7/h3-4H,1-2,5H2,(H,11,12)
• InChI Key： RAXANLMHRVUPEB-UHFFFAOYSA-N
• SMILES： S1(CC2C(=CC(C(=O)O)=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 227.02522894g/mol
• Monoisotopic Mass: 227.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.7Ų

Additional information on 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid

Introduction to 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid (CAS No. 2361876-99-3)

7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid, identified by the CAS number 2361876-99-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the thiopyranopyridine class, a scaffold that has been extensively studied for its pharmacological properties. The presence of both oxygen and sulfur atoms in its core structure contributes to its diverse reactivity and functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid incorporates a thiopyranone ring fused with a pyridine moiety. This specific arrangement creates a system with multiple sites for chemical modification, enabling the exploration of various derivatives with tailored biological profiles. The 7,7-dioxo substituent introduces electrophilic centers, while the 3-carboxylic acid group provides opportunities for further functionalization via esterification or amidation. Such structural features are particularly appealing in drug discovery efforts, where modularity and adaptability are key.

In recent years, there has been growing interest in thiopyranopyridines as scaffolds for developing novel therapeutic agents. Studies have demonstrated that these compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5H-thiopyrano[3,4-b]pyridine core has been shown to interact with biological targets such as enzymes and receptors, leading to pharmacological effects. The specific arrangement of rings and functional groups in 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid suggests potential interactions with metabolic pathways and signaling cascades relevant to human health.

One of the most compelling aspects of this compound is its synthetic versatility. The dioxo group can participate in nucleophilic additions or eliminations, while the carboxylic acid moiety allows for diverse derivatization strategies. These features make it an excellent starting point for constructing more complex molecules with improved pharmacokinetic properties or enhanced target specificity. Researchers have leveraged similar scaffolds to develop lead compounds that have advanced into clinical trials for various diseases.

The latest research in this area highlights the importance of optimizing the electronic and steric properties of heterocyclic compounds to improve their biological activity. Computational studies have been instrumental in predicting how modifications to the thiopyranopyridine core can influence binding affinity and metabolic stability. For instance, molecular docking simulations have revealed that subtle changes in the substitution pattern can significantly alter interactions with protein targets. This underscores the need for precise structural design when developing new therapeutic agents.

Experimental validation of these computational predictions has yielded promising results. Several derivatives of 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid have shown potent activity against disease-causing pathogens and abnormal cell lines in vitro. These findings align with emerging trends in medicinal chemistry where natural product-inspired scaffolds are being repurposed for modern therapeutic applications. The compound’s ability to modulate key biological pathways makes it a candidate for further investigation in preclinical models.

The synthesis of 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the heterocyclic ring system followed by oxidation and carboxylation to introduce the essential functional groups. Advances in catalytic methods have enabled more efficient and sustainable routes to these complex molecules. Green chemistry principles are being increasingly applied to minimize waste and energy consumption during synthesis.

The pharmacological evaluation of this compound has revealed intriguing mechanisms of action. In particular, its interaction with enzymes involved in metabolic pathways has been explored as a potential therapeutic strategy. By inhibiting or modulating these enzymes, 7,7-Dioxo-6,8-dihydro-5H-thiopyrano[3,4-b]pyridine-3-carboxylic acid derivatives may offer novel approaches to treating metabolic disorders or cancer-related conditions. Preclinical studies are underway to assess their safety and efficacy in animal models before moving into human trials.

The development of new drug candidates is a lengthy and complex process that requires rigorous testing at multiple stages. However, 7 , 7 - Dioxo - 6 , 8 - dihydro - 5 H - thi o p y rano [ 3 , 4 - b ] p y rid ine - 3 - carboxylic acid ( C A S N o . 2 3 6 1 8 7 6 - 9 9 - 3 ) stands out as a promising candidate due to its unique structural features and preliminary biological activity data. Its potential as a lead compound is supported by both experimental evidence and computational modeling.

The future directions for research on this compound include exploring its derivatives further to optimize bioavailability and target specificity. Additionally, integrating machine learning techniques into drug design could accelerate the discovery process by predicting novel analogs with enhanced properties from existing data sets . This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational methods , offering a powerful pipeline for developing next-generation therapeutics .